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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507 Get Quote

An In-depth Technical Guide to the Furfuryl Acrylate Safety Data Sheet

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data associated with

furfuryl acrylate. The information is compiled from various safety data sheets and toxicological

resources to assist researchers, scientists, and professionals in drug development in

understanding the hazards and safe handling procedures for this chemical.

Chemical Identification
Furfuryl acrylate is identified by the following chemical and regulatory identifiers.

Identifier Value

Chemical Name furan-2-ylmethyl prop-2-enoate

Synonyms
Furfuryl acrylate, 2-Propenoic acid, 2-

furanylmethyl ester

CAS Number 10525-17-4[1]

Molecular Formula C8H8O3[2]

Molecular Weight 152.15 g/mol [2]

EC Number 234-078-4[2]
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Hazard Identification and Classification
Furfuryl acrylate is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Label Elements[1]

Element Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[1]H319: Causes

serious eye irritation.[1]H335: May cause

respiratory irritation.[1]

Precautionary Statements
Prevention: P261, P280Response: P312,

P321Storage: P403+P233Disposal: P501

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of furfuryl acrylate.
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Property Value

Physical State Liquid[1]

Color Not determined[1]

Odor Characteristic[1]

Boiling Point 197°C at 760 mmHg[2]

Flash Point 73°C[1][2]

Density 1.113 g/cm³[2]

Vapor Pressure 0.387 mmHg at 25°C[2]

Melting Point/Freezing Point Not determined[1]

Auto-ignition Temperature Not determined[1]

Flammability Limits Not determined[1]

Solubility Not determined[1]

Toxicological Information
While specific acute toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) for furfuryl acrylate are not readily available in the reviewed literature, it

is stated that the substance shall not be classified as acutely toxic.[1] For a related compound,

tetrahydrofurfuryl acrylate, the oral LD50 in rats is reported as 928 mg/kg of body weight.[3]

Furfuryl acrylate is not classified as a respiratory or skin sensitizer, germ cell mutagen,

carcinogen, or reproductive toxicant.[1] The primary toxicological concerns are irritation to the

skin, eyes, and respiratory system.[1]

Experimental Protocols
The hazard classifications for skin and eye irritation are typically determined through

standardized experimental protocols, such as those outlined by the Organisation for Economic

Co-operation and Development (OECD).
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Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental

animal, typically a rabbit. The degree of irritation is observed and scored at specified

intervals.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used for the test.[4]

Test Substance Application: An 0.5 mL aliquot of the liquid test substance is applied to a

small area of clipped skin (approximately 6 cm²) and covered with a gauze patch and

semi-occlusive dressing.[5]

Exposure Duration: The exposure period is typically 4 hours.[5]

Observation: After the exposure period, the dressing is removed, and the skin is examined

for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after

removal.[6]

Scoring: The reactions are scored on a scale of 0 to 4 for both erythema and edema.[6]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This guideline is used to assess the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to one eye of an experimental

animal, with the untreated eye serving as a control. The effects on the cornea, iris, and

conjunctiva are observed and scored.

Methodology:
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Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

[7]

Test Substance Application: A 0.1 mL volume of the liquid test substance is instilled into

the conjunctival sac of one eye. The eyelids are then held together for about one second.

[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7]

Scoring: The cornea (opacity), iris, and conjunctiva (redness and swelling) are scored

according to a standardized system.[7]

Hazard Response and First Aid Workflow
The following diagram illustrates the logical workflow for responding to a furfuryl acrylate
exposure event, from initial hazard identification to first aid and emergency measures.

Hazard Identification

Initial Assessment

First Aid Measures

Emergency Response

Furfuryl Acrylate Exposure

Determine Exposure Route

If Unconscious:
Place in recovery position.

Never give anything by mouth.

If Breathing is Irregular or Stopped:
Start first aid actions.

Seek immediate medical assistance.

Inhalation:
Move to fresh air.

Seek medical advice if symptoms persist.

 Inhalation 

Skin Contact:
Remove contaminated clothing.

Wash with plenty of soap and water.

 Skin Contact 

Eye Contact:
Rinse with water for at least 10 minutes.

Remove contact lenses.
Seek medical advice.

 Eye Contact 

Ingestion:
Rinse mouth.

Do NOT induce vomiting.
Seek medical advice.

 Ingestion 

If Symptoms Persist:
Seek medical advice.
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Caption: Hazard and First Aid Workflow for Furfuryl Acrylate Exposure.

Safe Handling and Storage
Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Use only in well-ventilated areas.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in work areas.[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Exposure Controls and Personal Protection
Engineering Controls:

Use local and general ventilation to maintain airborne concentrations below exposure limits.

[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear suitable chemical-resistant gloves (tested according to EN 374).[1]

Respiratory Protection: If ventilation is inadequate, wear a suitable respirator.[1]

Stability and Reactivity
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Reactivity: No known hazardous reactions.[1]

Chemical Stability: The substance is stable under normal ambient and anticipated storage

and handling conditions of temperature and pressure.

Conditions to Avoid: There are no specific conditions known to be avoided.[1]

Incompatible Materials: Information not available.

Hazardous Decomposition Products: Reasonably anticipated hazardous decomposition

products as a result of use, storage, spill, and heating are not known.[1]

Disposal Considerations
Dispose of contents and container to an industrial combustion plant in accordance with local,

regional, national, and international regulations.[1] Do not allow to enter drains or

watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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